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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Sodium metasilicate nonahydrate, a corrosive material, requires careful
consideration for its disposal to mitigate risks to personnel and the environment. This guide
provides essential, immediate safety and logistical information for the proper disposal of this
compound.

Immediate Safety and Handling

Sodium metasilicate nonahydrate is classified as a hazardous material that can cause
severe skin burns and eye damage, and may also cause respiratory irritation.[1][2][3][4] It is
crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-
ventilated area.[3][5][6]

Key Hazards:

Skin Corrosion/Irritation: Causes severe burns.[1][2][3]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Corrosive to Metals: May be corrosive to certain metals.[1][2]
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Before beginning any disposal procedure, ensure that an eyewash station and a safety shower
are readily accessible.[6]

Quantitative Data for Disposal Considerations

While specific quantitative limits for disposal can vary significantly based on local regulations,
the following table summarizes key properties of sodium metasilicate nonahydrate relevant
to its disposal.

Parameter Valuel/lInformation

H Highly alkaline; solutions typically have a pH of
p

12.4t0 12.7.
UN Number 3253.[7]
Proper Shipping Name DISODIUM TRIOXOSILICATE.[3][7][8]
Transport Hazard Class 8 (Corrosive).[3]
Packaging Group H1L[3]
Aquatic Toxicity Can be acutely toxic to aquatic organisms due

to its high pH.[9]

In water, it will sink and then mix. Diluted
i material decomposes to silica, which is
Environmental Fate o . -
indistinguishable from naturally dissolved silica

and does not bioconcentrate.[9]

Step-by-Step Disposal Protocol

The primary principle for the disposal of sodium metasilicate nonahydrate is to adhere
strictly to local, regional, and national environmental regulations.[5] Do not discharge into
drains or the environment.[2][3][7]

1. Personal Protective Equipment (PPE):

o Wear protective gloves (e.g., nitrile rubber), protective clothing, and eye/face protection
(safety glasses and face shield).[2][3][4]
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e If there is a risk of dust generation, use a NIOSH-approved respirator.[6]
2. Handling Small Spills:

o For small spills, sweep up the solid material, avoiding dust generation, and place it into a
suitable, labeled, and closed container for disposal.[3][4][6][8]

o Clean the spill area with water, but prevent the runoff from entering drains.[8]
3. Preparing for Disposal:
e Unused Product: Keep the material in its original, tightly closed container.[3]

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads,
contaminated clothing) should also be placed in a sealed container and disposed of as
hazardous waste.

4. Disposal Options:

e Licensed Disposal Company: The most recommended method is to offer surplus and non-
recyclable solutions to a licensed disposal company.[3] These companies are equipped to
handle and dispose of hazardous chemical waste in a compliant manner.

« Incineration: Some sources suggest dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]
This should only be performed by a licensed and qualified facility.

o Neutralization (Use with Extreme Caution): While not a standalone disposal method, in some
instances, small quantities of dilute solutions may be neutralized under controlled conditions
as part of a larger waste treatment process. However, direct neutralization of the solid or
concentrated solutions is not recommended due to the potential for a strong exothermic
reaction. Do not attempt to neutralize without specific protocols and safety measures in
place.[2]

5. Contaminated Packaging:
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o Dispose of contaminated packaging as unused product.[3] Ensure containers are empty
before disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sodium metasilicate nonahydrate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/101_877000932_SodiumMetaSilicateNonahydrate-CASNO-13517-24-3-MSDS.pdf
https://www.benchchem.com/product/b080671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Sodium Metasilicate
Nonahydrate for Disposal

Y

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Assess Quantity and
Contamination Level

Large

Large Quantity or
Contaminated Waste

Sweep into a Labeled,
Sealed Container

Contact Environmental
Health & Safety (EHS) Officer

Arrange for Pickup by a
Licensed Waste Disposal Company

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of sodium metasilicate nonahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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